Cas no 1261921-58-7 (5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol)

• Product Name: 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol
• CAS No: 1261921-58-7
• MF: C₁₃H₉F₃O₄S
• MW: 318.268373250961
• MDL: MFCD18316382
• CID: 2763625
• PubChem ID: 53222105
• Update Time: 2025-06-27

5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261921-58-7
• 5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-3-TRIFLUOROMETHOXYPHENOL
• MFCD18316382
• DTXSID30686679
• 5-[5-(Methoxycarbonyl)thiophen-3-yl]-3-trifluoromethoxyphenol, 95%
• 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol

• MDL： MFCD18316382
• Inchi： 1S/C13H9F3O4S/c1-19-12(18)11-4-8(6-21-11)7-2-9(17)5-10(3-7)20-13(14,15)16/h2-6,17H,1H3
• InChI Key： ZRZGBKUIFZCVMY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 318.01736442Da
• Monoisotopic Mass: 318.01736442Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84Ų

Additional information on 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol

5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol: A Comprehensive Overview

The compound with CAS No. 1261921-58-7, known as 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, a methoxycarbonyl group, and a trifluoromethoxy substituent. The thiophene ring serves as a versatile platform for various chemical modifications, while the methoxycarbonyl group introduces additional functional diversity. The trifluoromethoxy substituent further enhances the compound's electronic properties, making it a valuable candidate for advanced chemical applications.

Recent studies have highlighted the potential of 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol in drug discovery. Researchers have explored its ability to modulate cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer. The compound's ability to interact with key protein targets has been validated through in vitro assays, suggesting its potential as a lead compound for therapeutic development. Furthermore, its unique electronic properties make it an attractive candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

The synthesis of 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thiophene ring is typically achieved through the Paal-Knorr synthesis or other related methods, while the introduction of the methoxycarbonyl and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency of this process, making large-scale production more feasible.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have shown that 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol exhibits favorable absorption and distribution properties in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be developed into an orally bioavailable drug. However, further research is needed to fully understand its metabolism and excretion pathways, which are critical for determining its suitability as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been investigated for its environmental impact. Preliminary studies indicate that 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This property is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices.

Looking ahead, the development of 5-[5-(Methoxycarbonyl)thiophen-3-YL]-3-trifluoromethoxyphenol into a commercial product will depend on several factors, including its scalability, cost-effectiveness, and regulatory approval. Collaborative efforts between academic researchers and industry partners are expected to play a pivotal role in overcoming these challenges. As interest in this compound continues to grow, it is likely that new applications will emerge, further solidifying its position as an important molecule in contemporary chemistry.